Cas no 572916-04-2 (3,6-Benzofurandiol (9CI))

3,6-Benzofurandiol (9CI) structure
3,6-Benzofurandiol (9CI) structure
Product Name:3,6-Benzofurandiol (9CI)
CAS No:572916-04-2
MF:C8H6O3
MW:150.131442546844
CID:1020156
PubChem ID:19364617
Update Time:2025-04-20

3,6-Benzofurandiol (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3,6-Benzofurandiol (9CI)
    • 1-benzofuran-3,6-diol
    • benzofuran-3,6-diol
    • 3,6-benzo[b]furandiol
    • 3,6-dioxy benzofuran
    • DB-261977
    • DTXSID00598391
    • 572916-04-2
    • SCHEMBL4247045
    • 3,6-BENZOFURANDIOL
    • Inchi: 1S/C8H6O3/c9-5-1-2-6-7(10)4-11-8(6)3-5/h1-4,9-10H
    • InChI Key: NCXTXUZQHUMZPO-UHFFFAOYSA-N
    • SMILES: O1C=C(C2C=CC(=CC1=2)O)O

Computed Properties

  • Exact Mass: 150.031694049g/mol
  • Monoisotopic Mass: 150.031694049g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 53.6Ų
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